Cas no 819052-41-0 (Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester)

819052-41-0 structure
Product name:Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester
Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester
- Benzoic acid, 3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester (9CI)
- Methyl 3-acetyl-6-hydroxy-2,4-dimethylbenzoate
- 819052-41-0
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- Inchi: InChI=1S/C12H14O4/c1-6-5-9(14)11(12(15)16-4)7(2)10(6)8(3)13/h5,14H,1-4H3
- InChI Key: YYWRUTANIIQVGM-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C(=C1C(=O)C)C)C(=O)OC)O
Computed Properties
- Exact Mass: 222.089
- Monoisotopic Mass: 222.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.6A^2
Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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2. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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